Cas no 20609-24-9 (6-propyl-3-Pyridinol)

• Product Name: 6-propyl-3-Pyridinol
• CAS No: 20609-24-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00956274
• CID: 1108801
• PubChem ID: 4299910
• Update Time: 2025-04-23

6-propyl-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

• 6-propyl-3-Pyridinol
• 6-propylpyridin-3-ol
• 2-Propyl-5-hydroxy-pyridin
• 3-Hydroxy-6-n-propylpyridine
• 5-hydroxy-2-n-propylpyridine
• 6-n-Propyl-3-pyridinol
• 6-propyl-pyridin-3-ol
• 20609-24-9
• DTXSID20401696
• PJLCMSVQOKQODO-UHFFFAOYSA-N
• AKOS015945016
• 2-Propyl-5-oxypyridin
• CS-0336509
• DB-083055
• SCHEMBL8193278

• MDL： MFCD00956274
• Inchi： 1S/C8H11NO/c1-2-3-7-4-5-8(10)6-9-7/h4-6,10H,2-3H2,1H3
• InChI Key： PJLCMSVQOKQODO-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)CCC

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.73970

Additional information on 6-propyl-3-Pyridinol

6-Propyl-3-Pyridinol (CAS No. 20609-24-9): Properties, Applications, and Market Insights

6-Propyl-3-Pyridinol (CAS No. 20609-24-9) is a specialized organic compound belonging to the pyridine derivative family. With the molecular formula C8H11NO, this compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural properties. The presence of both a hydroxyl group and a propyl substituent on the pyridine ring makes 6-propyl-3-pyridinol a versatile intermediate for synthesizing more complex molecules.

The compound exhibits a molecular weight of 137.18 g/mol and typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in polar organic solvents like ethanol and methanol, while being less soluble in water. Researchers often explore 6-propyl-3-pyridinol derivatives for their potential biological activities, particularly in drug discovery programs targeting neurological and metabolic disorders.

In pharmaceutical applications, 6-propyl-3-Pyridinol serves as a key building block for developing novel therapeutic agents. Recent studies have investigated its derivatives as potential candidates for treating conditions like Parkinson's disease and diabetes, aligning with current healthcare trends focusing on neurodegenerative diseases and metabolic syndrome. The compound's structural features allow for various modifications, making it valuable in medicinal chemistry.

The agrochemical industry utilizes 6-propyl-3-pyridinol-based compounds in developing new-generation pesticides and herbicides. With growing global concerns about food security and sustainable agriculture, researchers are examining how these derivatives can contribute to crop protection solutions with improved environmental profiles. This aligns perfectly with the increasing demand for eco-friendly agricultural chemicals.

Material scientists have discovered interesting applications for 6-propyl-3-pyridinol in organic electronics and coordination chemistry. The compound's ability to form stable complexes with various metal ions makes it valuable for creating functional materials, including catalysts and luminescent compounds. These applications respond to the current technological needs in renewable energy and advanced materials sectors.

From a market perspective, the demand for 6-propyl-3-pyridinol has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing requirements from research institutions and industrial applications. The compound's price trends reflect its specialized nature and the complexity of its production process.

Quality control for 6-propyl-3-Pyridinol (CAS 20609-24-9) typically involves HPLC analysis, melting point determination, and spectroscopic characterization. These analytical methods ensure the compound meets the purity standards required for various applications. Storage recommendations usually include keeping the material in a cool, dry place protected from light to maintain its stability over time.

Recent innovations in green chemistry have led to improved synthetic methods for 6-propyl-3-pyridinol derivatives, reducing environmental impact while maintaining high yields. These advancements address the pharmaceutical industry's growing emphasis on sustainable manufacturing processes, a topic of significant interest among researchers and environmental regulators alike.

The safety profile of 6-propyl-3-pyridinol has been extensively studied, with standard laboratory precautions recommended when handling the compound. While not classified as hazardous under normal conditions, proper personal protective equipment should be used as with all chemical substances. This responsible approach to chemical handling reflects current best practices in laboratory safety protocols.

Future research directions for 6-propyl-3-Pyridinol-based compounds may explore their potential in emerging fields such as nanotechnology and targeted drug delivery systems. The compound's molecular structure offers numerous possibilities for functionalization, making it a promising candidate for developing innovative solutions in these cutting-edge areas of science and technology.

For researchers and industry professionals seeking detailed technical information about 6-propyl-3-pyridinol (CAS No. 20609-24-9), comprehensive analytical data and spectral references are available through specialized chemical databases and scientific literature. These resources provide valuable support for quality assurance and research development activities involving this interesting pyridine derivative.